Cyclo-cadagac

Catalog No.
S524711
CAS No.
143084-70-2
M.F
C33H45N9O12S3
M. Wt
856 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cyclo-cadagac

CAS Number

143084-70-2

Product Name

Cyclo-cadagac

IUPAC Name

(3S)-4-[[(2S)-2-[[(2R)-2-acetamido-3-sulfanylpropanoyl]amino]-4-amino-4-oxobutanoyl]-[(1R)-1-carboxy-2-sulfanylideneethyl]amino]-3-[[2-[(2S)-2-amino-3-[4-amino-3,3-dimethyl-4-(1,3-thiazolidine-2-carbonyl)cyclohexa-1,5-dien-1-yl]propanoyl]iminoacetyl]amino]-4-oxobutanoic acid

Molecular Formula

C33H45N9O12S3

Molecular Weight

856 g/mol

InChI

InChI=1S/C33H45N9O12S3/c1-15(43)39-20(13-55)27(50)41-18(9-22(35)44)29(51)42(21(14-56)31(53)54)30(52)19(10-24(46)47)40-23(45)12-38-26(49)17(34)8-16-4-5-33(36,32(2,3)11-16)25(48)28-37-6-7-57-28/h4-5,11-12,14,17-21,28,37,55H,6-10,13,34,36H2,1-3H3,(H2,35,44)(H,39,43)(H,40,45)(H,41,50)(H,46,47)(H,53,54)/t17-,18-,19-,20-,21-,28?,33?/m0/s1

InChI Key

UDZHUQMVVWWJPN-MMPMNOHVSA-N

SMILES

CC(=O)NC(CS)C(=O)NC(CC(=O)N)C(=O)N(C(C=S)C(=O)O)C(=O)C(CC(=O)O)NC(=O)C=NC(=O)C(CC1=CC(C(C=C1)(C(=O)C2NCCS2)N)(C)C)N

Solubility

Soluble in DMSO

Synonyms

cyclo(AcCys-Asn-Dtc-Amf-Gly-Asp-CysOH), cyclo(N-acetylcysteinyl-asparaginyl-(beta,beta-dimethyl)thioprolyl-(p-aminomethyl)phenylalanyl-glycyl-aspartyl-cysteine), cyclo(N-acetylcysteinyl-asparaginyl-dimethylthioprolyl-(4-aminomethyl)phenylalanyl-glycyl-aspartyl-cysteine), cyclo-CADAGAC

Canonical SMILES

CC(=O)NC(CS)C(=O)NC(CC(=O)N)C(=O)N(C(C=S)C(=O)O)C(=O)C(CC(=O)O)NC(=O)C=NC(=O)C(CC1=CC(C(C=C1)(C(=O)C2NCCS2)N)(C)C)N

Isomeric SMILES

CC(=O)N[C@@H](CS)C(=O)N[C@@H](CC(=O)N)C(=O)N([C@@H](C=S)C(=O)O)C(=O)[C@H](CC(=O)O)NC(=O)C=NC(=O)[C@H](CC1=CC(C(C=C1)(C(=O)C2NCCS2)N)(C)C)N

Description

The exact mass of the compound Cyclo-cadagac is 855.235 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Peptides, Cyclic - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

-8.1

Exact Mass

855.235

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15
1: Kline WF, Matuszewski BK, Hsieh JY. Determination of a cyclic heptapeptide, a novel fibrinogen receptor antagonist, in human plasma by high-performance liquid chromatography with automated pre-column derivatization, column switching and fluorescence detection. J Chromatogr. 1992 Jul 1;578(1):31-7. PubMed PMID: 1328269.

Explore Compound Types